Cas no 914384-08-0 (2-Propen-1-one, 1-(4-fluoro-2-methoxyphenyl)-3-(3-quinolinyl)-)

914384-08-0 structure
Product name:2-Propen-1-one, 1-(4-fluoro-2-methoxyphenyl)-3-(3-quinolinyl)-
2-Propen-1-one, 1-(4-fluoro-2-methoxyphenyl)-3-(3-quinolinyl)- Chemical and Physical Properties
Names and Identifiers
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- 2-Propen-1-one, 1-(4-fluoro-2-methoxyphenyl)-3-(3-quinolinyl)-
- 1-(4-fluoro-2-methoxyphenyl)-3-quinolin-3-ylprop-2-en-1-one
- 1-(4-fluoro-2-methoxyphenyl)-3-(quinolin-3-yl)prop-2-en-1-one
- 914384-08-0
- DTXSID60842049
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- Inchi: InChI=1S/C19H14FNO2/c1-23-19-11-15(20)7-8-16(19)18(22)9-6-13-10-14-4-2-3-5-17(14)21-12-13/h2-12H,1H3
- InChI Key: HAMFMMDFMVJJPO-UHFFFAOYSA-N
- SMILES: COC1=C(C=CC(=C1)F)C(=O)C=CC2=CC3=CC=CC=C3N=C2
Computed Properties
- Exact Mass: 307.10085685g/mol
- Monoisotopic Mass: 307.10085685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 439
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 4
- Topological Polar Surface Area: 39.2Ų
2-Propen-1-one, 1-(4-fluoro-2-methoxyphenyl)-3-(3-quinolinyl)- Related Literature
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C. D. Andersson,S. H. Rondahl,M. M. Koza,B. Frick,F. Ekström,A. Linusson Phys. Chem. Chem. Phys., 2017,19, 25369-25379
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Christof Geßner,Dmytro Denysenko,Björn Bredenkötter,Fabienne Gschwind,Katharina M. Fromm,Wojciech Nitek,Elias Klemm,Dirk Volkmer Dalton Trans., 2013,42, 6909-6921
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L. Navarrete,C. Solís,J. M. Serra J. Mater. Chem. A, 2015,3, 16440-16444
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Chan Hyung Park,SungKwon Jeon,Sang-Hee Park,Min Gyu Shin,Min Sang Park,Sun-Young Lee,Jung-Hyun Lee J. Mater. Chem. A, 2019,7, 3992-4001
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